Cas no 2138109-46-1 (5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2138109-46-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5940083
• PubChem ID: 165790251
• Update Time: 2025-10-29

5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1157693
• 2138109-46-1
• 5-amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H23NO2/c1-4-12(2,3)10-6-5-8(13)7-9(10)11(14)15/h8-10H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： WSIZSPIBMILBAX-UHFFFAOYSA-N
• SMILES： OC(C1CC(CCC1C(C)(C)CC)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

Introduction to 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138109-46-1)

5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid, identified by its CAS number 2138109-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structural framework that includes an amino group, a carboxylic acid moiety, and an isobutyl-substituted side chain. The precise arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid involves multi-step organic transformations, typically requiring expertise in stereoselective chemistry to ensure the correct configuration of the cyclohexane ring and the isobutyl substituent. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies align with contemporary trends in green chemistry, emphasizing efficiency and minimal environmental impact.

Recent studies have highlighted the potential of 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of biologically active molecules known for their pharmacological efficacy. For instance, analogs with similar scaffolds have been investigated for their roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The presence of both amino and carboxylic acid functional groups allows for further derivatization, enabling the creation of prodrugs or bioconjugates with enhanced pharmacokinetic profiles.

In the realm of medicinal chemistry, the isobutyl side chain in 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid serves as a critical pharmacophore, influencing both solubility and metabolic stability. Computational modeling studies have demonstrated that this substitution pattern can optimize binding affinity to target enzymes or receptors. Such insights are derived from cutting-edge techniques like molecular dynamics simulations and quantum mechanical calculations, which are integral to modern drug design processes. The compound’s potential as a lead molecule has been further validated by its compatibility with structure-based drug design approaches.

The biological activity of 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid has been preliminarily assessed through in vitro assays targeting key enzymes and receptors involved in therapeutic pathways. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or monoamine oxidase (MAO), which are implicated in inflammatory responses and mood regulation, respectively. Additionally, its structural similarity to known neuroactive compounds positions it as a candidate for investigating potential interactions with sigma receptors or other CNS-related targets.

Advances in analytical chemistry have enabled rigorous characterization of 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid, ensuring its purity and identity before further pharmacological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide comprehensive structural data, while high-performance liquid chromatography (HPLC) ensures consistent quality control. These methodologies are essential for meeting regulatory standards required for preclinical and clinical studies.

The pharmaceutical industry’s interest in 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid is driven by its versatility as a building block for more complex drug candidates. Pharmaceutical companies are increasingly investing in libraries of such intermediates to accelerate hit identification and lead optimization programs. The compound’s amenability to modifications at multiple sites—such as introducing fluorine atoms or altering the length of the isobutyl chain—further enhances its utility in generating diverse chemical matter for screening purposes.

Future directions in the study of 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid may include exploring its role in disease models using organotypic cultures or transgenic animal models. Such studies could provide valuable insights into its mechanism of action and therapeutic potential. Moreover, collaborations between academic researchers and industry scientists are likely to foster innovative synthetic routes and application-focused investigations, ensuring that this compound remains at the forefront of pharmaceutical research.

The development pipeline for drugs derived from 5-Amino-2-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid underscores the importance of interdisciplinary approaches in modern drug discovery. By integrating expertise from organic chemistry, computational biology, and pharmacology, researchers can systematically evaluate new chemical entities like this one. The compound’s unique structural features make it a compelling subject for ongoing investigations aimed at addressing unmet medical needs across various therapeutic areas.